Cas no 207387-68-6 (1,3-Butanedione,1-(5-bromo-2-hydroxyphenyl)-)

1,3-Butanedione,1-(5-bromo-2-hydroxyphenyl)- structure
207387-68-6 structure
Product Name:1,3-Butanedione,1-(5-bromo-2-hydroxyphenyl)-
CAS No:207387-68-6
MF:C10H9BrO3
MW:257.080662488937
CID:241813
PubChem ID:24878891
Update Time:2025-04-19

1,3-Butanedione,1-(5-bromo-2-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Butanedione,1-(5-bromo-2-hydroxyphenyl)-
    • 1-(5-bromo-2-hydroxyphenyl)butane-1,3-dione
    • 1-(5-Bromo-2-hydroxyphenyl)-1,3-butanedione
    • 546364_ALDRICH
    • AC1N9YN0
    • ACMC-20apa3
    • AG-E-52124
    • CTK4E4982
    • KB-215321
    • starbld0032309
    • 1-(5-BROMO-2-HYDROXYPHENYL)1 3-BUTANEDI&
    • 207387-68-6
    • J-013570
    • 1-(5-bromo-2-hydroxyphenyl)butane-1, 3-dione
    • 1,3-Butanedione, 1-(5-bromo-2-hydroxyphenyl)-
    • DTXSID00403077
    • AKOS015913473
    • MDL: MFCD04039883
    • Inchi: 1S/C10H9BrO3/c1-6(12)4-10(14)8-5-7(11)2-3-9(8)13/h2-3,5,13H,4H2,1H3
    • InChI Key: GCPQDUDCTCGTCZ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)C(CC(C)=O)=O)O

Computed Properties

  • Exact Mass: 255.97347
  • Monoisotopic Mass: 255.97351g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 18
  • XLogP3: 2.3
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Color/Form: solid
  • Density: 1.551
  • Melting Point: 113-118 °C (lit.)
  • Boiling Point: 352°C at 760 mmHg
  • Flash Point: 166.7°C
  • Refractive Index: 1.579
  • PSA: 54.37
  • Solubility: Not determined

1,3-Butanedione,1-(5-bromo-2-hydroxyphenyl)- Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi
  • Risk Phrases:36/37/38

1,3-Butanedione,1-(5-bromo-2-hydroxyphenyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
546364-5G
1,3-Butanedione,1-(5-bromo-2-hydroxyphenyl)-
207387-68-6
5G
¥1288.21 2022-02-24
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